Cas no 62171-57-7 (Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester)
62171-57-7 structure
Product Name:Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester
CAS No:62171-57-7
MF:C13H18O2
MW:206.280824184418
CID:455647
PubChem ID:23590711
Update Time:2025-04-19
Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester
- ethyl 3-tert-butylbenzoate
- MFCD11554992
- SCHEMBL1787779
- 3-t-Butylbenzoic acid ethyl ester
- 3-tert-butylbenzoic acid ethyl ester
- DTXSID30635102
- Ethyl 3-(tert-butyl)benzoate
- 62171-57-7
-
- Inchi: 1S/C13H18O2/c1-5-15-12(14)10-7-6-8-11(9-10)13(2,3)4/h6-9H,5H2,1-4H3
- InChI Key: DVCQPCXMSXSXCL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC(=C1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ73479-1g |
Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester |
62171-57-7 | 97% | 1g |
$993.00 | 2024-04-19 | |
| A2B Chem LLC | AZ73479-5g |
Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester |
62171-57-7 | 97% | 5g |
$2523.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661407-1g |
Ethyl 3-(tert-butyl)benzoate |
62171-57-7 | 98% | 1g |
¥7287.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661407-5g |
Ethyl 3-(tert-butyl)benzoate |
62171-57-7 | 98% | 5g |
¥19061.00 | 2024-05-06 | |
| abcr | AB570857-1g |
3-t-Butylbenzoic acid ethyl ester, 97%; . |
62171-57-7 | 97% | 1g |
€1285.20 | 2025-04-17 |
Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
62171-57-7 (Benzoic acid, 3-(1,1-dimethylethyl)-, ethyl ester) Related Products
- 377731-29-8(5-tert-butyl-isophthalic acid monomethyl ester)
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- 22201-45-2(Benzoic acid,4-(1,1-dimethylethyl)-, anhydride with 4-(1,1-dimethylethyl)benzoic acid)
- 26537-19-9(4-tert-Butylbenzoic Acid Methyl Ester)
- 92279-83-9(Benzoic acid, 4-(1,1-dimethylethyl)-, 1,1-dimethylethyl ester)
- 94134-32-4(Benzoicacid, 4-(1,1-dimethylethyl)-, butyl ester)
- 64277-87-8(Methyl 3,5-Di-tert-butylbenzoate)
- 16308-65-9(5-tert-Butyl dimethylisophthalate)
- 19024-50-1(ethyl p-isopropylbenzoate)
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